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Compound of Interest

Compound Name: Tridesmethylvenlafaxine

Cat. No.: B128152

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tridesmethylvenlafaxine, a tertiary metabolite of the widely prescribed serotonin-
norepinephrine reuptake inhibitor (SNRI) venlafaxine, represents a key molecule in
understanding the complete metabolic fate of its parent compound. This technical guide
provides a comprehensive overview of the chemical structure, physicochemical properties, and
known metabolic pathways leading to the formation of tridesmethylvenlafaxine. While
extensive research has focused on venlafaxine and its primary active metabolite,
desvenlafaxine, this document consolidates the available technical information on
tridesmethylvenlafaxine to support further investigation into its potential pharmacological
activity and role in drug metabolism studies.

Chemical Structure and Identification

Tridesmethylvenlafaxine, also known as N,N,O-Tridesmethylvenlafaxine, is the result of the
complete demethylation of venlafaxine at both nitrogen and oxygen positions.

Table 1: Chemical Identifiers of Tridesmethylvenlafaxine
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Identifier Value

IUPAC Name 4-[2-amino-1-(1-hydroxycyclohexyl)ethyl]phenol
Molecular Formula C14H21NO2

CAS Number 149289-29-2

SMILES String

C1CCC(CC1)(C(CN)C2=CC=C(C=C2)0)O

Molecular Weight

235.32 g/mol

Physicochemical Properties

The physicochemical properties of tridesmethylvenlafaxine are crucial for its absorption,

distribution, metabolism, and excretion (ADME) profile. A summary of its key computed

properties is provided below.

Table 2: Computed Physicochemical Properties of Tridesmethylvenlafaxine

Property Value
Molecular Weight 235.32 g/mol
XLogP3 1.3
Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 4

Exact Mass 235.157229 g/mol
Topological Polar Surface Area 66.8 A2
Heavy Atom Count 17

Metabolic Pathway of Venlafaxine to

Tridesmethylvenlafaxine
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Tridesmethylvenlafaxine is a terminal metabolite in the complex metabolic cascade of
venlafaxine. The formation of this metabolite involves sequential demethylation steps primarily
mediated by the cytochrome P450 (CYP) enzyme system in the liver.

The metabolic pathway begins with the O-demethylation of venlafaxine to its major active
metabolite, O-desmethylvenlafaxine (ODV or desvenlafaxine), a reaction predominantly
catalyzed by the CYP2D6 isoenzyme.[1] Concurrently, N-demethylation of venlafaxine, a minor
pathway, is carried out by CYP3A4 and CYP2C19, leading to N-desmethylvenlafaxine (NDV).

[2]

Further metabolism of these primary metabolites leads to the formation of N,O-
didesmethylvenlafaxine (NODV) from either ODV or NDV, involving CYP2C19, CYP2D6,
and/or CYP3A4.[2] Finally, NODV can undergo further metabolism to form N,N,O-
tridesmethylvenlafaxine.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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